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Compound of Interest

Compound Name: Gingerglycolipid A

Cat. No.: B1246062 Get Quote

Essential Safety and Handling Guide for
Gingerglycolipid A
Disclaimer: This document provides guidance on the safe handling of Gingerglycolipid A
based on its chemical class and general laboratory safety principles. A comprehensive,

compound-specific Safety Data Sheet (SDS) is not currently available. All laboratory personnel

must conduct a thorough, activity-specific risk assessment before commencing any work. This

guide is intended to supplement, not replace, institutional safety protocols and professional

judgment.

Immediate Safety and Logistical Information
Gingerglycolipid A is a monoacyldigalactosyl glycerol, a type of galactosylglycerol derivative

isolated from ginger (Zingiber officinale)[1]. It is intended for research use only and is not for

human or veterinary use. As specific toxicity data is unavailable, it should be handled with the

care afforded to any compound of unknown toxicity.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Gingerglycolipid
A.
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Property Value Source

CAS Number 145937-22-0 [2]

Molecular Formula C₃₃H₅₆O₁₄ [1]

Molecular Weight 676.8 g/mol [1]

IUPAC Name

[(2S)-2-hydroxy-3-

[(2R,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

[[(2S,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-2-

yl]oxypropyl] (9Z,12Z,15Z)-

octadeca-9,12,15-trienoate

[1]

Appearance
Solid (Assumed, based on

chemical class)

Storage Conditions

Store in a well-closed

container, protected from air

and light. For long-term

storage, refrigeration or

freezing is recommended.

Stock solutions should be

stored in tightly sealed vials at

-20°C for up to two weeks.[2]

[2]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure. The following table

outlines the minimum PPE requirements for handling Gingerglycolipid A.
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Operation Minimum PPE Requirement

Receiving & Unpacking Laboratory coat, safety glasses, nitrile gloves.

Weighing (Solid Form)

Laboratory coat, safety glasses with side shields

(or goggles), double nitrile gloves, N95

respirator (or handle within a chemical fume

hood or ventilated balance enclosure).

Solution Preparation

Chemical-resistant laboratory coat, chemical

splash goggles, double nitrile gloves. All work

should be performed in a certified chemical

fume hood.

General Handling (Solutions) Laboratory coat, safety glasses, nitrile gloves.

Waste Disposal
Chemical-resistant laboratory coat, chemical

splash goggles, heavy-duty nitrile gloves.

Operational Plan: Handling Protocol
This section provides a step-by-step guide for the safe handling of Gingerglycolipid A from

receipt to use.

Workflow for Handling Gingerglycolipid A
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Workflow for Handling Gingerglycolipid A

Receiving & Storage

Preparation

Experimental Use

Disposal

Receive Package

Inspect for Damage

Log in Inventory

Store at Recommended
Temperature (-20°C to 4°C)

Transfer to Fume Hood

Weigh Solid in
Ventilated Enclosure

Dissolve in Solvent

Aliquot Stock Solution

Store Solution at -20°C

Use in Experiment

Collect Waste

Segregate Waste Streams
(Solid, Liquid, Sharps)

Dispose per Protocol
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Waste Disposal Workflow for Gingerglycolipid A

Liquid Waste Solid Waste Sharps Waste

Waste Generated

Aqueous/Non-Hazardous
Solvent Waste

Contaminated PPE,
Tubes, Pipette Tips

Contaminated Needles,
Glass Pipettes

Is solvent hazardous
(e.g., chlorinated)?

Collect as Hazardous
Chemical Waste

Yes

Dispose Down Drain
with Copious Water

No

Dispose in
Regular Lab Trash

Dispose in Approved
Sharps Container
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Inhibitory Action of Ginger Compounds on NF-κB Pathway
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Pro-inflammatory Genes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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